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benzothiazolone
CAS No.: 898747-61-0
Cat. No.: B3299071

Get Quote

Executive Summary & Bioisosteric Significance

5,7-Difluoro-2(3H)-benzothiazolone (CAS: 898747-61-0) represents a critical scaffold in
medicinal chemistry, serving as a bioisostere for oxazolidinones and a core pharmacophore in
aldose reductase inhibitors and anticonvulsants.[1] This guide provides a technical comparison
of its solid-state structural properties against its non-fluorinated parent and mono-fluorinated
analogs.[1]

For drug development professionals, the introduction of fluorine atoms at the C5 and C7
positions is not merely cosmetic; it fundamentally alters the molecular electrostatic potential
(MEP), lipophilicity (LogP), and crystal packing efficiency without disrupting the essential
hydrogen-bonding capability of the lactam ring.
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Feature

Parent: 2(3H)-
Benzothiazolone

Target: 5,7-
Difluoro-2(3H)-
benzothiazolone

Drug Design
Impact

Electronic Character

Electron-rich aromatic

ring

Electron-deficient (o-

withdrawing F)

Increased metabolic
stability against
oxidative metabolism.

[1]

H-Bonding Capacity

Strong Donor (NH) &
Acceptor (C=0)

Strong Donor (NH) &
Acceptor (C=0) +
Weak Acceptors (C-F)

Maintains key
receptor binding while

modulating solubility.

[1]

Lipophilicity

Moderate

Increased

Enhanced membrane
permeability (CNS

penetration).[1]

Crystal Packing

Planar sheets (N-
H...O dimers)

Predicted Planar
sheets with F...F or C-

H...F contacts

Altered melting point

and dissolution rate.

Crystallographic Baseline: The Parent Scaffold

To understand the 5,7-difluoro derivative, we must first establish the structural baseline of the

parent compound, 2(3H)-benzothiazolone.

Reference Structure Data
e CCDC Number: 153971 [1][1]

e Space Group: Monoclinic,

[2]

o Key Interaction: The crystal structure is dominated by centrosymmetric dimers formed via
dual N-H...O hydrogen bonds.[1] This
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ring motif is a robust supramolecular synthon that persists across most benzothiazolone
derivatives.[1]

Tautomeric Preference

In the solid state, the lactam (one) tautomer is energetically preferred over the lactim (ol) form.
This preference is driven by the strength of the N-H...O hydrogen bond compared to the N...H-
O interaction and the aromaticity of the fused system.
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Caption: Tautomeric equilibrium favoring the lactam form in the crystal lattice, stabilized by
intermolecular N-H...O dimerization.

Comparative Analysis: The Fluorine Effect

The substitution of hydrogen with fluorine at positions 5 and 7 introduces specific structural
perturbations.

Electronic Modulation & Hydrogen Bonding

Fluorine is the most electronegative element, inducing a strong inductive effect (-1).[1]

o Acidity of N-H: The electron-withdrawing nature of the 5,7-difluoro substitution increases the
acidity of the N-H proton compared to the parent. This theoretically strengthens the
intermolecular N-H...O hydrogen bond in the crystal lattice, potentially raising the melting
point relative to non-fluorinated analogs (assuming packing efficiency is maintained).

e Fluorine as an Acceptor: Organic fluorine is a notoriously weak hydrogen bond acceptor.[1]
Unlike the carbonyl oxygen, the C-F bonds are unlikely to drive the primary packing motif.
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However, they participate in weak C-H...F interactions that stabilize the stacking of layers.

Structural Comparison with 6-Fluoro Analog

Data from the 6-fluoro analog (Riluzole derivative family) suggests that fluorination does not
disrupt the planarity of the benzothiazolone core.[1]

» 6-Fluoro-2(3H)-benzothiazolone: Exhibits high melting point (~194°C) [2].[1]

» 5,7-Difluoro-2(3H)-benzothiazolone: Expected to follow a similar trend, likely crystallizing in
a centrosymmetric space group (e.g.,

or

) to maximize dipole cancellation.[1]

Packing Architecture

While the parent forms flat sheets, the 5,7-difluoro derivative introduces steric bulk at the
"edges" of the molecule.

o Parent: Herringbone packing allowed by edge-to-face C-H...pi interactions.[1]

e 5,7-Difluoro: The C-F bond length (1.35 A) is longer than C-H (1.09 A), and the Van der
Waals radius of F (1.47 A) is larger than H (1.20 A). This likely expands the unit cell volume
and may force a slipped-stack arrangement to accommodate the fluorine atoms, preventing
direct steric clash while enabling F...pi interactions.

Experimental Protocols for Structural Validation

Since specific crystallographic data for the 5,7-difluoro derivative may be proprietary or not yet
deposited in open databases (CSD), the following protocol is the industry standard for
generating and validating this data.

Workflow: Crystallization & Structure Solution
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Start: 5,7-Difluoro-2(3H)-benzothiazolone
(>98% Purity)

Crystallizatipn Screening
Solvent A: Methanol Solvent B: EtOH/Water (1:1) Solvent C: Acetone/Hexane
(High Solubility, Slow Evap) (Hydrophobic Effect) (Vapor Diffusion)

Prisms/Needles

Data Callection

Mount Crystal
(0.1-0.3mm)

Single Crystal XRD
(Mo-Ka or Cu-Ka source, 100K)

Structure Solution
(Direct Methods/SHELXT)

efinement (SHELXL)
Check R-factor < 5%

Final CIF Data

(Lattice, Space Group, H-bonds)

Click to download full resolution via product page

Caption: Standardized workflow for obtaining high-quality single-crystal X-ray diffraction data
for benzothiazolone derivatives.

Detailed Protocol Steps

» Solvent Selection: Dissolve 20 mg of 5,7-difluoro-2(3H)-benzothiazolone in 2 mL of warm
Methanol or Ethanol. These polar protic solvents support the formation of the N-H...O
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hydrogen bonds required for the primary dimer motif.

Crystal Growth: Filter the solution through a 0.45 pm syringe filter into a clean vial. Cover
with parafilm, poke 2-3 small holes, and allow to stand at room temperature (20-25°C) for 3-7
days.

Data Collection: Select a crystal with defined faces (extinction under polarized light).[1]
Collect data at 100 K to reduce thermal motion of the fluorine atoms, which often exhibit high
thermal parameters due to librational disorder.

Refinement: Pay close attention to the C-F bond lengths. If disorder is present (e.g., F atom
occupying two positions), use a split-site model.[1]

Implications for Drug Design[3]

Understanding the crystal structure of the 5,7-difluoro derivative allows for rational optimization
of pharmaceutical properties.

» Solubility Profile: The high lattice energy predicted by the strengthened N-H...O dimers and
F-dipole interactions suggests this compound will have lower aqueous solubility than the
parent. Formulation strategies (e.g., amorphous solid dispersions) may be required.

Binding Pocket Fit: In protein binding (e.g., Aldose Reductase), the 5,7-difluoro pattern
provides specific contacts. The C5-F can accept weak H-bonds from backbone amides,
while the C7-F often sits in hydrophobic pockets, displacing water.[1]

Metabolic Blocking: The C5 and C7 positions are typical sites for cytochrome P450
hydroxylation in the parent scaffold. Fluorination blocks these sites, extending half-life (

).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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